Cas no 2137779-83-8 (Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester)
Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester
-
- Inchi: 1S/C15H20N2O3/c1-2-20-15(19)14(18)17-13-10-16-9-8-12(13)11-6-4-3-5-7-11/h3-7,12-13,16H,2,8-10H2,1H3,(H,17,18)
- InChI Key: MYPDBMYQYNXEMM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(=O)NC1C(C2=CC=CC=C2)CCNC1
Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-375602-0.05g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 0.05g |
$612.0 | 2025-03-16 | |
| Enamine | EN300-375602-0.1g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 0.1g |
$640.0 | 2025-03-16 | |
| Enamine | EN300-375602-0.25g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 0.25g |
$670.0 | 2025-03-16 | |
| Enamine | EN300-375602-0.5g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 0.5g |
$699.0 | 2025-03-16 | |
| Enamine | EN300-375602-1.0g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 1.0g |
$728.0 | 2025-03-16 | |
| Enamine | EN300-375602-2.5g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 2.5g |
$1428.0 | 2025-03-16 | |
| Enamine | EN300-375602-5.0g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 5.0g |
$2110.0 | 2025-03-16 | |
| Enamine | EN300-375602-10.0g |
ethyl [(4-phenylpiperidin-3-yl)carbamoyl]formate |
2137779-83-8 | 95.0% | 10.0g |
$3131.0 | 2025-03-16 |
Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester
Comprehensive Overview of Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester (CAS No. 2137779-83-8)
The compound Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester (CAS No. 2137779-83-8) is a specialized organic molecule with a unique structure combining an ethyl ester group, a 2-oxoacetamide moiety, and a 4-phenyl-3-piperidinyl fragment. This configuration grants it potential applications in pharmaceutical research, particularly in the development of novel bioactive compounds. Its molecular formula and weight, along with its precise stereochemistry, make it a subject of interest for medicinal chemists exploring enzyme inhibitors or receptor modulators.
Recent trends in drug discovery highlight the growing demand for piperidine derivatives, such as this compound, due to their versatility in targeting neurological and metabolic pathways. Searches for "piperidine-based drug candidates" or "ethyl ester prodrugs" have surged, reflecting industry focus on improving drug bioavailability. The 2-oxoacetamide group in this molecule is particularly noteworthy, as similar structures are found in FDA-approved drugs for conditions like diabetes and inflammation, aligning with current healthcare priorities.
From a synthetic chemistry perspective, Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester exemplifies modern structure-activity relationship (SAR) optimization techniques. The phenyl-piperidine scaffold provides a rigid aromatic platform, while the ethyl ester group enhances cell membrane permeability - a key consideration addressed in recent publications about blood-brain barrier penetration. These features correlate with frequent search queries about "CNS-active compound design" and "esterase-stable motifs".
Analytical characterization of CAS 2137779-83-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics generating substantial interest among chemistry professionals. The compound's chiral center at the 3-position of the piperidine ring raises important questions about enantioselective synthesis, a hot topic in asymmetric catalysis forums. Patent literature suggests related structures show promise as kinase inhibitors, connecting to oncology research trends.
Environmental and safety profiles of such compounds remain crucial discussion points. While not classified as hazardous, proper handling of amino acid derivatives like this substance follows standard laboratory protocols. The ethyl ester group offers potential for biodegradation, a feature increasingly valued in green chemistry initiatives. These aspects respond to growing searches about "sustainable pharmaceutical intermediates" and "benign-by-design" compounds.
In conclusion, Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester represents an intriguing case study at the intersection of medicinal chemistry and drug delivery optimization. Its structural features address multiple contemporary challenges in small molecule therapeutics, from target engagement to metabolic stability. As research continues, this compound may contribute valuable insights to ongoing investigations of nitrogen-containing heterocycles and their therapeutic potential.
2137779-83-8 (Acetic acid, 2-oxo-2-[(4-phenyl-3-piperidinyl)amino]-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)